2-chloro-N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C18H16ClN3O5/c1-27-16-9-11(4-7-15(16)21-8-2-3-17(21)23)20-18(24)13-6-5-12(22(25)26)10-14(13)19/h4-7,9-10H,2-3,8H2,1H3,(H,20,24)
• InChI Key: QLBJOAUZKZJIAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)N3CCCC3=O
• Molecular Formula: C18H16ClN3O5
• Molecular Weight: 389.8 g/mol

Description

2-chloro-N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)-4-nitrobenzamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. It is a member of the benzamide family of compounds and has been found to exhibit several interesting properties that make it a promising candidate for further investigation.

Scientific Research Applications

Synthesis and Cytotoxicity of Derivatives

• A study by Hour et al. (2007) focused on synthesizing derivatives similar to the compound of interest and evaluating their cytotoxicity against several cancer cell lines. These derivatives showed significant cytotoxic effects, suggesting potential applications in cancer research and treatment (Hour et al., 2007).

Methodologies for Synthesis

• Research by Li et al. (2015) developed a facile method for synthesizing Betrixaban, a compound structurally related to the compound of interest, indicating the relevance of such methodologies in pharmaceutical manufacturing (Li et al., 2015).

Structural and Conformational Studies

• Investigations into the synthesis, structural, and conformational aspects of similar compounds have been conducted, with a focus on understanding their molecular configurations, which is crucial for the development of drugs with specific biological activities (Burgos et al., 1992).

Decomposition Studies

• A study by Nahakpam et al. (2015) on the decomposition of benzoylthioureas into benzamides and thiobenzamides provides insights into chemical reactions that could be relevant for the synthesis and modification of the compound (Nahakpam et al., 2015).

Corrosion Inhibition Studies

• Research into the corrosion inhibition properties of N-phenyl-benzamide derivatives on mild steel suggests potential applications of similar compounds in material science and engineering to protect against acidic corrosion (Mishra et al., 2018).